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Introduction
Quinalphos, an organothiophosphate insecticide and acaricide, is widely used in agriculture to

control a variety of pests on crops such as cotton, vegetables, and fruits.[1][2] Due to its

potential toxicity to humans and animals, regulatory bodies worldwide have established

maximum residue limits (MRLs) for Quinalphos in food and environmental samples.[3]

Accurate and reliable quantification of Quinalphos residues is therefore essential to ensure

food safety and environmental protection.

This document provides detailed application notes and protocols for the use of Quinalphos as

a reference standard in the analysis of pesticide residues. Certified reference materials (CRMs)

of Quinalphos are commercially available from suppliers like Sigma-Aldrich and LGC

Standards, ensuring the traceability and quality of analytical measurements.[4][5] The protocols

described herein are based on established analytical techniques such as gas chromatography

(GC) and high-performance liquid chromatography (HPLC), coupled with various detectors.

Chemical Structure of Quinalphos:

Chemical Name: O,O-diethyl O-quinoxalin-2-yl phosphorothioate[1]

CAS Number: 13593-03-8[4]
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Molecular Formula: C₁₂H₁₅N₂O₃PS[4]

Molecular Weight: 298.30 g/mol [4]

Analytical Methodologies
The determination of Quinalphos residues is predominantly carried out using chromatographic

techniques. Gas chromatography is a widely employed method, often coupled with electron

capture detectors (ECD) or mass spectrometry (MS) for high sensitivity and selectivity.[6][7]

High-performance liquid chromatography with UV or MS detection is also a viable technique for

the analysis of Quinalphos.[8]

Sample Preparation: The QuEChERS Method
A popular and effective method for extracting pesticide residues from various food matrices is

the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[1][9]

Protocol for QuEChERS Sample Preparation:

Homogenization: Homogenize a representative 10-15 g sample of the fruit or vegetable.[1]

For samples with high water content, cryogenic grinding with dry ice can be employed to

improve homogenization and prevent degradation of thermolabile pesticides.[9]

Extraction:

Place the homogenized sample into a 50 mL centrifuge tube.

Add 10-30 mL of acetonitrile.[1]

Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium

chloride).

Shake vigorously for 1-3 minutes to ensure thorough mixing and extraction of the

pesticides into the acetonitrile layer.[1][9]

Centrifugation: Centrifuge the tube at a sufficient speed (e.g., 3000-5000 rpm) for 5-10

minutes to separate the organic layer from the solid matrix and aqueous phase.
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Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the acetonitrile supernatant.

Transfer it to a d-SPE tube containing a mixture of primary secondary amine (PSA)

sorbent (to remove organic acids and other polar interferences) and magnesium sulfate (to

remove excess water).[1]

Vortex for 1-2 minutes.

Final Centrifugation and Filtration:

Centrifuge the d-SPE tube.

The resulting supernatant is the final extract, which can be filtered through a 0.2 or 0.45

µm syringe filter before analysis.[1]

Gas Chromatography (GC) Based Methods
Protocol for GC-MS/MS Analysis of Quinalphos in
Tomato[1]

Instrumentation: Gas chromatograph coupled with a tandem mass spectrometer (GC-

MS/MS).

Column: Capillary column suitable for pesticide analysis (e.g., HP-5ms, DB-5ms).

Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

Injector Temperature: 250-280°C.

Oven Temperature Program:

Initial temperature: 70-100°C, hold for 1-2 minutes.

Ramp 1: Increase to 180-200°C at a rate of 10-25°C/min.

Ramp 2: Increase to 280-300°C at a rate of 5-10°C/min, hold for 5-10 minutes.
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MS/MS Parameters:

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and

sensitivity. Precursor and product ions for Quinalphos should be optimized.

Injection Volume: 1-2 µL.

Protocol for GC-ECD Analysis of Quinalphos in Green
Pea[6]

Instrumentation: Gas chromatograph with an Electron Capture Detector (ECD).

Column: Capillary column (e.g., DB-5).

Carrier Gas: Nitrogen.

Injector Temperature: 270°C.

Detector Temperature: 300°C.

Oven Temperature Program:

Initial temperature: 150°C, hold for 1 minute.

Ramp: Increase to 270°C at a rate of 10°C/min, hold for 5 minutes.

Injection Volume: 1 µL.

High-Performance Liquid Chromatography (HPLC)
Based Method
Protocol for RP-HPLC Analysis of Quinalphos
Formulation[3][8]

Instrumentation: High-Performance Liquid Chromatograph with a UV or PDA detector.[8]
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Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[8]

Mobile Phase: Acetonitrile and water in a ratio of 80:20 (v/v).[8]

Flow Rate: 1.0-1.5 mL/min.[8]

Detection Wavelength: 316 nm.[8]

Injection Volume: 20 µL.

Quantitative Data Summary
The performance of the analytical methods described is summarized in the tables below. These

values are indicative and may vary depending on the specific instrumentation, matrix, and

experimental conditions.

Table 1: Performance Data for Quinalphos Analysis by GC-based Methods

Matrix Method LOD LOQ
Recovery
(%)

Linearity
(r²)

Referenc
e

Green Pea GC-ECD - 0.05 mg/kg - - [6]

Tomato GC-MS/MS - 0.05 mg/kg - - [1][10]

Blood
DI-SPME-

GC-MS
10 ng/mL - 14

0.9991-

0.9999
[7]

Urine
DI-SPME-

GC-MS
2 ng/mL - 26

0.9991-

0.9999
[7]

Table 2: Performance Data for Quinalphos Analysis by HPLC-based Methods

Matrix Method
Detection
Limit

Linearity
Range

Retention
Time (min)

Reference

Formulation RP-HPLC 0.4 mg/L 0.5 - 50 mg/L 3.4 [8]
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Experimental Workflows and Logical Relationships
The following diagrams, generated using Graphviz (DOT language), illustrate the experimental

workflows for pesticide residue analysis using Quinalphos as a reference standard.
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Caption: Workflow for pesticide residue analysis using the QuEChERS method.
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Caption: Common analytical techniques for Quinalphos determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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